Cas no 941973-34-8 (1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941973-34-8
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5506213
• Update Time: 2025-10-28

1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-6-8-16(24(27)28)10-18(13)22-20(26)15-7-9-19(25)23(12-15)11-14-4-2-3-5-17(14)21/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key： FSKCWFDTBGDBFX-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC([N+]([O-])=O)=CC=C1C)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941973-34-8)

In recent years, the compound 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 941973-34-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboxamide scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammatory and proliferative diseases. Structural-activity relationship (SAR) studies have revealed that the chlorophenyl and nitrophenyl substituents play a critical role in enhancing the molecule's binding affinity to target proteins. Furthermore, modifications to the pyridine ring have been shown to improve metabolic stability, addressing previous challenges related to rapid clearance in vivo.

Recent preclinical evaluations have demonstrated the compound's efficacy in models of rheumatoid arthritis and certain types of cancer. In vitro assays indicate that it effectively inhibits key enzymes such as COX-2 and specific kinases involved in cell proliferation. These findings suggest a dual mechanism of action, combining anti-inflammatory and anti-proliferative effects. However, further optimization is required to minimize off-target effects and enhance selectivity.

Another area of active research is the development of novel formulations to improve the compound's bioavailability. Nanoparticle-based delivery systems and prodrug strategies are currently under investigation to overcome solubility limitations and achieve sustained release profiles. Early results from these studies are encouraging, with improved plasma concentrations observed in animal models.

In conclusion, 1-(2-chlorophenyl)methyl-N-(2-methyl-5-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide represents a promising candidate for further development in therapeutic applications. Ongoing research aims to refine its pharmacological properties and validate its efficacy in clinical settings. The insights gained from these studies could pave the way for new treatments in inflammatory and oncological diseases.